Cas no 1805411-69-1 (2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine)

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in synthetic organic chemistry. The presence of multiple functional groups—bromo, chloro, difluoromethyl, and iodo substituents—enables selective transformations, facilitating the construction of complex heterocyclic frameworks. Its structural features are particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. The compound’s stability under standard handling conditions and compatibility with various coupling reactions enhance its utility in cross-coupling and nucleophilic substitution reactions. This makes it a preferred choice for researchers developing novel bioactive molecules or advanced materials.

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine structure

1805411-69-1 structure

Product Name:2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine

CAS No:1805411-69-1

MF:C₇H₄BrClF₂IN

MW:382.371639251709

CID:4861092

Update Time:2025-05-21

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine
- Inchi： 1S/C7H4BrClF2IN/c8-6-5(7(10)11)3(2-9)1-4(12)13-6/h1,7H,2H2
- InChI Key： GHYNHVYUHAHWAW-UHFFFAOYSA-N
- SMILES： IC1=CC(CCl)=C(C(=N1)Br)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 175
XLogP3: 3.6
Topological Polar Surface Area: 12.9

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060145-1g	2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine	1805411-69-1	97%	1g	$1,504.90	2022-04-01

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine

Recent Advances in the Study of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine (CAS: 1805411-69-1)

The compound 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine (CAS: 1805411-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is recognized for its unique structural features, including halogen substituents and a difluoromethyl group, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving this compound focuses on its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural versatility of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine allows for the introduction of diverse functional groups, enabling the optimization of inhibitory activity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. Researchers have utilized its reactive sites to develop derivatives with enhanced activity against drug-resistant bacterial strains. A recent ACS Infectious Diseases publication highlighted its potential in addressing the growing challenge of antibiotic resistance, with several derivatives exhibiting broad-spectrum activity against Gram-positive and Gram-negative pathogens.

The synthetic pathways for 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine have also been a subject of optimization. Recent advancements in halogenation and difluoromethylation techniques have improved the yield and purity of this compound, as reported in Organic Process Research & Development. These improvements are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

Looking ahead, the continued exploration of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine is expected to yield further insights into its pharmacological potential. Ongoing studies are investigating its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted degradation technologies, which could open new avenues for therapeutic intervention. The compound's versatility and reactivity position it as a key player in the future of drug development.